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Audience: Researchers, scientists, and drug development professionals.

Introduction

(R)-MRT199665 is the R-isomer of MRT199665, a potent, ATP-competitive inhibitor of MARK,
SIK (Salt-Inducible Kinase), and AMPK family kinases.[1][2] Specifically, MRT199665 has
shown inhibitory activity against MARK1/2/3/4, AMPKal/02, and SIK1/2/3 with IC50 values in
the low nanomolar range.[2][3] It has been demonstrated to induce apoptosis in acute myeloid
leukemia (AML) cells.[1][3] Proper preparation of stock solutions is critical for obtaining
accurate and reproducible results in downstream experiments. This document provides a
detailed protocol for the preparation of (R)-MRT199665 stock solutions using dimethyl sulfoxide
(DMSO).

Quantitative Data Summary

The following table summarizes the key quantitative data for preparing a stock solution of (R)-
MRT199665.
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Property

Value

Notes

Molecular Weight

469.58 g/mol [3]

Essential for accurate molar

concentration calculations.

Recommended Solvent

Dimethyl sulfoxide (DMSO),

anhydrous

High-purity, anhydrous DMSO
is recommended to prevent

compound degradation.

Stock Concentration

10 mM (typical)

A common starting
concentration for in vitro

assays.

Storage (Solid Powder)

-20°C for up to 3 years[4]

Store in a desiccated
environment to prevent

hydration.

Storage (DMSO Stock)

-20°C for up to 1 year; -80°C
for up to 2 years|[3]

Aliguot to avoid repeated

freeze-thaw cycles.

Final DMSO in Assay

<0.5%

High concentrations of DMSO
can be toxic to cells; ideally,
keep the final concentration
below 0.1%.[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM (R)-MRT199665

Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of (R)-MRT199665 in

DMSO.

Materials:

¢ (R)-MRT199665 powder

o Anhydrous dimethyl sulfoxide (DMSO)

 Sterile microcentrifuge tubes (1.5 mL)
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o Calibrated analytical balance
o Vortex mixer

Calculation: To prepare a 10 mM stock solution, the required mass of (R)-MRT199665 is
calculated using the following formula:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)

For 1 mL of a 10 mM solution: Mass (mg) = 0.010 mol/L x 0.001 L x 469.58 g/mol x 1000 mg/g
=4.70 mg

Procedure:

» Weighing: Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.
Carefully weigh 4.70 mg of (R)-MRT199665 powder into the tube.

e Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the (R)-
MRT199665 powder.

e Mixing: Tightly cap the tube and vortex at high speed for 1-2 minutes until the compound is
completely dissolved, resulting in a clear solution. If dissolution is difficult, gentle warming in
a 37°C water bath or brief sonication may be used.[3][6]

» Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the
10 mM stock solution into smaller, single-use volumes (e.g., 20 pL) in sterile, clearly labeled
microcentrifuge tubes. Store the aliquots at -20°C or -80°C, protected from light.[4][6]

Protocol 2: Preparation of Working Solutions

Procedure:

e Thawing: Thaw a single aliquot of the 10 mM (R)-MRT199665 stock solution at room
temperature.

 Dilution: For cell-based assays, dilute the stock solution in your cell culture medium to the
desired final concentration. It is recommended to perform serial dilutions in the medium
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rather than directly adding a small volume of the concentrated DMSO stock to a large
volume of aqueous medium to avoid precipitation.[4]

e Vehicle Control: Always prepare a vehicle control containing the same final concentration of
DMSO as the highest concentration of the inhibitor used in the experiment. This ensures that
any observed effects are due to the compound and not the solvent.

Mandatory Visualizations
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Workflow for (R)-MRT199665 Stock Solution Preparation
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Caption: Experimental workflow for stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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